Cas no 2200350-46-3 (N-(cyclopropylmethyl)-4-(prop-2-enamido)-N-(propan-2-yl)benzamide)

• Product Name: N-(cyclopropylmethyl)-4-(prop-2-enamido)-N-(propan-2-yl)benzamide
• CAS No: 2200350-46-3
• MF: C₁₇H₂₂N₂O₂
• MW: 286.368784427643
• CID: 5453312
• PubChem ID: 165785759
• Update Time: 2025-06-08

N-(cyclopropylmethyl)-4-(prop-2-enamido)-N-(propan-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(Cyclopropylmethyl)-N-(1-methylethyl)-4-[(1-oxo-2-propen-1-yl)amino]benzamide
• N-(cyclopropylmethyl)-4-(prop-2-enamido)-N-(propan-2-yl)benzamide
• 2200350-46-3
• EN300-26577126
• Z736888666

• Inchi： 1S/C17H22N2O2/c1-4-16(20)18-15-9-7-14(8-10-15)17(21)19(12(2)3)11-13-5-6-13/h4,7-10,12-13H,1,5-6,11H2,2-3H3,(H,18,20)
• InChI Key： SPBCXCIBDJSPPU-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)NC(C=C)=O)N(C(C)C)CC1CC1

Computed Properties

• Exact Mass: 286.168127949g/mol
• Monoisotopic Mass: 286.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 49.4Ų

Experimental Properties

• Density: 1.136±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 498.0±37.0 °C(Predicted)
• pka: 13.22±0.70(Predicted)

Additional information on N-(cyclopropylmethyl)-4-(prop-2-enamido)-N-(propan-2-yl)benzamide

Introduction to N-(cyclopropylmethyl)-4-(prop-2-enamido)-N-(propan-2-yl)benzamide (CAS No. 2200350-46-3)

N-(cyclopropylmethyl)-4-(prop-2-enamido)-N-(propan-2-yl)benzamide, identified by its CAS number 2200350-46-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive study and potential application in the development of novel therapeutic agents.

The structural framework of N-(cyclopropylmethyl)-4-(prop-2-enamido)-N-(propan-2-yl)benzamide is characterized by its unique combination of functional groups, including an amide linkage, an alkenyl group, and alkyl substituents. These features contribute to its diverse chemical properties and biological interactions. The presence of the cyclopropylmethyl group, in particular, imparts a rigid structural motif that can influence the compound's binding affinity and selectivity when interacting with biological targets.

In recent years, there has been a growing interest in exploring the pharmacological potential of amide-based compounds. Amides are known for their stability and versatility in drug design, often serving as key pharmacophores in small molecule inhibitors and activators. The amide group in N-(cyclopropylmethyl)-4-(prop-2-enamido)-N-(propan-2-yl)benzamide not only contributes to its solubility but also facilitates hydrogen bonding interactions, which are crucial for effective binding to biological macromolecules.

The prop-2-enamido moiety introduces an additional level of complexity to the molecule, enabling it to engage in multiple types of interactions with biological targets. This feature is particularly valuable in the context of drug discovery, where the ability to modulate multiple binding sites can lead to enhanced efficacy and reduced side effects. The combination of these structural elements makes N-(cyclopropylmethyl)-4-(prop-2-enamido)-N-(propan-2-yl)benzamide a promising candidate for further investigation.

Recent studies have highlighted the importance of understanding the three-dimensional structure of molecules in their interaction with biological targets. Computational modeling and molecular dynamics simulations have been instrumental in predicting the binding modes and affinity of N-(cyclopropylmethyl)-4-(prop-2-enamido)-N-(propan-2-yl)benzamide towards various protein receptors. These computational approaches have revealed insights into how the compound's structural features contribute to its biological activity.

In addition to computational studies, experimental investigations have provided valuable data on the pharmacological properties of N-(< strong>cyclopropylmethyl strong >)-4-( prop - 2 - en amido ) - N - ( pro pan - 2 - yl ) benz amide . In vitro assays have demonstrated its potential as an inhibitor or modulator of enzymes and receptors involved in critical biological pathways. For instance, preliminary findings suggest that this compound may interact with enzymes that play a role in inflammation and immune response, offering a potential therapeutic avenue for related disorders.

The synthesis of N-(< strong>cyclopropylmethyl strong >)-4-( prop - 2 - en amido ) - N - ( pro pan - 2 - yl ) benz amide presents unique challenges due to its complex structural features. However, advances in synthetic chemistry have made it possible to produce this compound with high purity and yield. The development of efficient synthetic routes has been crucial for enabling further exploration of its pharmacological potential.

The pharmaceutical industry is increasingly recognizing the value of innovative compounds like N-(< strong>cyclopropylmethyl strong >)-4-( prop - 2 - en amido ) - N - ( pro pan - 2 - yl ) benz amide . Its unique structure and promising biological activities make it a compelling candidate for further development into a therapeutic agent. As research continues, it is expected that new applications and benefits will be uncovered, further solidifying its importance in medicinal chemistry.

The future direction of research on N-(< strong>cyclopropylmethyl strong >)-4-( prop - 2 - en amido ) - N - ( pro pan - 2 - yl ) benz amide will likely involve both computational and experimental approaches. By combining these methodologies, scientists can gain a comprehensive understanding of its pharmacological properties and explore new ways to optimize its activity. Collaborative efforts between academia and industry will be essential in translating these findings into tangible therapeutic outcomes.

In conclusion, N-(< strong>cyclopropylmethyl strong >)-4-( prop - 2 - en amido ) - N - ( pro pan - 2 - yl ) benz amide (CAS No. 2200350-46-3) is a structurally complex and biologically active compound with significant potential in pharmaceutical research. Its unique combination of functional groups and promising biological activities make it a subject of great interest. As further studies continue to elucidate its mechanisms of action and therapeutic potential, this compound is poised to play a valuable role in the development of new treatments for various diseases.